Cas no 79221-26-4 (1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-)

1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl- structure
79221-26-4 structure
Product Name:1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
CAS No:79221-26-4
MF:C21H24N6O3
MW:408.453663825989
CID:565812
PubChem ID:3061443
Update Time:2025-04-19

1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxamide,4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
    • 4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-N-phenylpiperazine-1-carboxamide
    • 79221-26-4
    • CHEMBL6218
    • 1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-
    • DTXSID30229585
    • BDBM50227888
    • 4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-N-phenyl-1-piperazinecarboxamide
    • 1-PIPERAZINECARBOXAMIDE,4-(4-AMINO-6,7-DIMETHOXY-2-QUINAZOLINYL)-N-PH ENYL-
    • SCHEMBL10837379
    • 2-(4-Phenylcarbamoylpiperazin-1-yl)-4-amino-6,7-dimethoxyquinazoline
    • Inchi: 1S/C21H24N6O3/c1-29-17-12-15-16(13-18(17)30-2)24-20(25-19(15)22)26-8-10-27(11-9-26)21(28)23-14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3,(H,23,28)(H2,22,24,25)
    • InChI Key: LWEWMCLJACLWLE-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1

Computed Properties

  • Exact Mass: 408.191
  • Monoisotopic Mass: 408.191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.351
  • Refractive Index: 1.689

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